Cas no 2228432-09-3 (4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine)

4-(But-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine is a specialized pyridine derivative featuring a unique substitution pattern, including alkynyl, methoxy, and methoxymethyl functional groups. This compound is of interest in synthetic chemistry due to its structural complexity and potential as an intermediate in pharmaceutical and agrochemical applications. The presence of multiple reactive sites, such as the alkyne and methoxy groups, allows for further functionalization, making it a versatile building block in organic synthesis. Its carefully designed structure may also contribute to enhanced stability and selectivity in target reactions. Researchers value this compound for its potential utility in developing novel bioactive molecules and advanced materials.
4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine structure
2228432-09-3 structure
Product Name:4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine
CAS No:2228432-09-3
MF:C13H17NO2
MW:219.279583692551
CID:6035594
PubChem ID:165752875
Update Time:2025-10-28

4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine
    • 2228432-09-3
    • EN300-1809067
    • Inchi: 1S/C13H17NO2/c1-6-9(2)12-11(8-15-4)7-14-10(3)13(12)16-5/h1,7,9H,8H2,2-5H3
    • InChI Key: DWMAIHDHVINRIV-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C)=NC=C(COC)C=1C(C#C)C

Computed Properties

  • Exact Mass: 219.125928785g/mol
  • Monoisotopic Mass: 219.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 31.4Ų

4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1809067-0.05g
4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine
2228432-09-3
0.05g
$1152.0 2023-09-19
Enamine
EN300-1809067-0.1g
4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine
2228432-09-3
0.1g
$1207.0 2023-09-19
Enamine
EN300-1809067-0.25g
4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine
2228432-09-3
0.25g
$1262.0 2023-09-19
Enamine
EN300-1809067-0.5g
4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine
2228432-09-3
0.5g
$1316.0 2023-09-19
Enamine
EN300-1809067-1.0g
4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine
2228432-09-3
1g
$1371.0 2023-06-02
Enamine
EN300-1809067-2.5g
4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine
2228432-09-3
2.5g
$2688.0 2023-09-19
Enamine
EN300-1809067-5.0g
4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine
2228432-09-3
5g
$3977.0 2023-06-02
Enamine
EN300-1809067-10.0g
4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine
2228432-09-3
10g
$5897.0 2023-06-02
Enamine
EN300-1809067-1g
4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine
2228432-09-3
1g
$1371.0 2023-09-19
Enamine
EN300-1809067-5g
4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine
2228432-09-3
5g
$3977.0 2023-09-19

4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine Related Literature

Additional information on 4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine

Research Brief on 4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine (CAS: 2228432-09-3)

In recent years, the compound 4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine (CAS: 2228432-09-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine backbone and functionalized side chains, has shown promising potential in various therapeutic applications. The presence of alkynyl and methoxy groups in its structure makes it a versatile intermediate for further chemical modifications and drug development.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the development of kinase inhibitors. The compound's ability to selectively bind to specific kinase domains has been attributed to its structural flexibility and electronic properties. Additionally, its metabolic stability and bioavailability have been investigated, showing favorable pharmacokinetic profiles in preclinical models.

Another significant area of research involves the use of 4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine in targeted drug delivery systems. Its alkynyl group allows for facile conjugation with various biomolecules, enabling the development of antibody-drug conjugates (ADCs) and other targeted therapies. Recent advancements in click chemistry have further expanded its utility in bioconjugation strategies, as highlighted in a 2022 publication in Angewandte Chemie.

Despite its potential, challenges remain in optimizing the synthetic routes for large-scale production. Current methodologies often involve multi-step reactions with moderate yields, as reported in Organic Process Research & Development (2023). Researchers are exploring catalytic systems and green chemistry approaches to improve efficiency and reduce environmental impact. Computational studies have also been employed to predict the compound's reactivity and guide synthetic optimization.

In conclusion, 4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine represents a valuable scaffold in medicinal chemistry. Its diverse applications, ranging from kinase inhibition to targeted drug delivery, underscore its importance in contemporary drug discovery. Future research should focus on overcoming synthetic challenges and further elucidating its mechanistic roles in therapeutic contexts.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent